P450BM-3 Oxidation Rate Ranking by Chain Length
In a direct head-to-head comparison using the same recombinant enzyme preparation, 14-oxotetradecanoic acid was oxidized by cytochrome P450BM-3 (CYP102) at a rate approximately equivalent to 18-oxooctadecanoic acid, significantly faster than 12-oxododecanoic acid, but slower than 16-oxohexadecanoic acid. The rank order of oxidation rates is C16 > C18 ≈ C14 > C12 [1]. No decarboxylation side products were detected for any of the four ω-oxo substrates; all were converted exclusively to the corresponding α,ω-diacids [1].
| Evidence Dimension | Relative oxidation rate by recombinant P450BM-3 (CYP102) |
|---|---|
| Target Compound Data | C14 oxidation rate approximately equal to C18; rank 2-3 of 4 substrates tested |
| Comparator Or Baseline | 12-oxododecanoic acid (slowest); 16-oxohexadecanoic acid (fastest); 18-oxooctadecanoic acid (approximately equal to C14) |
| Quantified Difference | Rank order: C16 > C18 ≈ C14 > C12. No detectable decarboxylation for any ω-oxo substrate. |
| Conditions | In vitro enzymatic assay with recombinant P450BM-3; NADPH-supported oxidation; product analysis by GC/MS; Archives of Biochemistry and Biophysics 328(1):35-42, 1996 [1] |
Why This Matters
When designing P450BM-3 kinetic studies or engineering ω-oxidation biocatalysts, 14-oxotetradecanoic acid occupies a distinct intermediate-rate position—faster than C12 but slower than C16—making it the appropriate choice for benchmarking against both shorter- and longer-chain substrates simultaneously.
- [1] Davis SC, Sui Z, Peterson JA, Ortiz de Montellano PR. Oxidation of omega-oxo fatty acids by cytochrome P450BM-3 (CYP102). Arch Biochem Biophys. 1996 Apr 1;328(1):35-42. doi: 10.1006/abbi.1996.0139. PMID: 8638935. View Source
